molecular formula C9H7FN2O B14830323 5-Cyclopropoxy-6-fluoronicotinonitrile

5-Cyclopropoxy-6-fluoronicotinonitrile

Cat. No.: B14830323
M. Wt: 178.16 g/mol
InChI Key: VQGCOSIIEDVOLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-6-fluoronicotinonitrile is a pyridine derivative featuring a cyclopropoxy group at position 5, a fluorine atom at position 6, and a nitrile group at position 2. This compound is of interest in medicinal and agrochemical research due to its unique electronic and steric properties.

Properties

Molecular Formula

C9H7FN2O

Molecular Weight

178.16 g/mol

IUPAC Name

5-cyclopropyloxy-6-fluoropyridine-3-carbonitrile

InChI

InChI=1S/C9H7FN2O/c10-9-8(13-7-1-2-7)3-6(4-11)5-12-9/h3,5,7H,1-2H2

InChI Key

VQGCOSIIEDVOLP-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=CC(=C2)C#N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-fluoronicotinonitrile typically involves the reaction of 6-fluoronicotinonitrile with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-6-fluoronicotinonitrile can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters and improves the efficiency of the process. The use of advanced purification techniques, such as chromatography, ensures the removal of impurities and the isolation of the desired product.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-fluoronicotinonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the nitrile group to an amine group.

    Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

    Oxidation: Formation of oxides and hydroxyl derivatives.

    Reduction: Formation of amines.

    Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-6-fluoronicotinonitrile has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential use in the development of new pharmaceuticals, particularly in the treatment of diseases where fluorinated compounds show efficacy.

    Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-fluoronicotinonitrile involves its interaction with specific molecular targets. The presence of the fluorine atom enhances its binding affinity to certain enzymes and receptors, leading to its biological effects. The cyclopropoxy group contributes to the compound’s stability and reactivity, allowing it to participate in various biochemical pathways.

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The evidence highlights analogs such as 3-nitro-6-phenyl-5-(2-pyridyl)-2-pyridone (5a) and 5-(3-methyl-5-isoxazolyl)-3-nitro-6-phenyl-2-pyridone (5c) . These compounds share a pyridine core but differ in substituents at positions 3, 5, and 4. Key comparisons include:

Compound Substituent at Position 5 Substituent at Position 6 Core Functional Group Melting Point (°C) Key Spectral Data (IR, NMR)
5a 2-Pyridyl Phenyl 2-Pyridone 198–200 IR: 1680 cm⁻¹ (C=O); NMR: δ 7.2–8.5 (aromatic)
5c 3-Methyl-5-isoxazolyl Phenyl 2-Pyridone 185–187 IR: 1675 cm⁻¹ (C=O); NMR: δ 2.4 (CH₃), 6.2 (isoxazole)
5-Cyclopropoxy-6-fluoronicotinonitrile Cyclopropoxy Fluorine Nitrile Not reported Hypothetical: IR ~2240 cm⁻¹ (C≡N); NMR: δ 1.0–1.2 (cyclopropyl)

Key Observations :

  • Electron-withdrawing groups : The nitrile group in the target compound is stronger in electron withdrawal than the 2-pyridone carbonyl in analogs like 5a or 5c , which may enhance electrophilic reactivity.
  • Fluorine vs. phenyl : Fluorine at position 6 reduces electron density compared to phenyl, possibly improving metabolic stability in biological applications.

Reactivity and Stability

  • Nitrile vs. nitro groups : Nitriles (as in the target compound) are less prone to redox reactions compared to nitro groups (e.g., in 5a–5d ), offering greater stability under acidic or reducing conditions.
  • Fluorine substitution : The C–F bond’s high stability contrasts with the hydrolytic sensitivity of ethoxy or ester groups in analogs like 6c .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.